![molecular formula C20H34N4O4 B3113322 Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) CAS No. 194808-59-8](/img/structure/B3113322.png)
Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate)
Overview
Description
Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) is a chemical compound with the CAS Number: 194808-59-8 . It has a molecular weight of 394.51 . The IUPAC name for this compound is di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) .
Physical And Chemical Properties Analysis
This compound is a solid . It should be stored in a sealed container in a dry environment at 2-8°C .Scientific Research Applications
Palladium-Catalyzed Amidation
- Palladium-catalyzed cross-coupling reactions involving tert-butyl carbamate demonstrate effective synthesis of desired compounds, highlighting its role in facilitating bond formation in organic chemistry (Qin et al., 2010).
Synthesis of 2-(2-((6-chlorohexyl)oxy)ethoxy) Ethanamine
- The compound plays a critical role in the synthesis of specific amines, showcasing its utility in complex organic syntheses (Wu, 2011).
Intramolecular Alkylidene Carbene Reactions
- It is involved in intramolecular cyclizations of alkylidene carbenes, contributing to the formation of heterocyclic nucleoside bases (Hobley et al., 2003).
Metalation and Alkylation
- The compound facilitates metalation and alkylation between silicon and nitrogen, which is crucial in the preparation of α-functionalized α-amino silanes (Sieburth et al., 1996).
Role in the Synthesis of Enantiopure Compounds
- It aids in the growth of crystals for enantiopure N-protected β-hydroxyvaline, an important aspect of stereochemistry and drug synthesis (Oku et al., 2004).
Curtius Rearrangement
- The compound is used in a one-pot Curtius rearrangement process for synthesizing Boc-protected amines, a critical step in the synthesis of protected amino acids (Lebel & Leogane, 2005).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(2-cyanoethyl)-N-[4-[2-cyanoethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butyl]carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N4O4/c1-19(2,3)27-17(25)23(15-9-11-21)13-7-8-14-24(16-10-12-22)18(26)28-20(4,5)6/h7-10,13-16H2,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGMQGBTCUVDON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCCN(CCC#N)C(=O)OC(C)(C)C)CCC#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.